N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-[(2,5-dimethylphenyl)carbamothioyl]-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C18H19N3O4S/c1-4-25-16-8-7-13(10-15(16)21(23)24)17(22)20-18(26)19-14-9-11(2)5-6-12(14)3/h5-10H,4H2,1-3H3,(H2,19,20,22,26)
• InChI Key: VIHMLZKCGZKUJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C)C)[N+](=O)[O-]
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol

Description

N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-ethoxy-3-nitrobenzamide, commonly known as DTCB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DTCB belongs to the family of carbonic anhydrase inhibitors, which are known for their ability to inhibit the activity of carbonic anhydrase enzymes in the body.

Mechanism of Action

DTCB works by inhibiting the activity of carbonic anhydrase enzymes in the body. Specifically, DTCB binds to the active site of carbonic anhydrase enzymes, preventing the conversion of carbon dioxide to bicarbonate ions. This leads to a decrease in the concentration of bicarbonate ions in the body, which in turn affects various physiological processes.
Biochemical and Physiological Effects
DTCB has been shown to have a variety of biochemical and physiological effects in the body. Inhibition of carbonic anhydrase enzymes by DTCB leads to a decrease in the concentration of bicarbonate ions in the body, which can affect acid-base balance and respiration. DTCB has also been shown to have anti-inflammatory and anti-tumor properties, which make it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

DTCB has several advantages for lab experiments, including its high potency and specificity for carbonic anhydrase enzymes. However, DTCB also has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for research on DTCB. One area of research involves the development of new and more efficient synthesis methods for DTCB. Another area of research involves the identification of new potential applications for DTCB, including its use in the treatment of other diseases such as diabetes and Alzheimer's disease. Additionally, further studies are needed to investigate the potential toxicity of DTCB and its long-term effects on the body.
Conclusion
In conclusion, DTCB is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. Its ability to inhibit carbonic anhydrase enzymes makes it a promising candidate for the treatment of various diseases. Further research is needed to fully understand the potential applications and limitations of DTCB in scientific research.

Synthesis Methods

The synthesis of DTCB involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing DTCB involves the reaction of 4-ethoxy-3-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2,5-dimethylaniline in the presence of a base. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

DTCB has been extensively studied for its potential applications in various scientific research fields. One of the most promising areas of research involves the use of DTCB as a carbonic anhydrase inhibitor. Carbonic anhydrase enzymes play a crucial role in many physiological processes, including acid-base balance, respiration, and ion transport. Inhibition of carbonic anhydrase enzymes has been shown to have therapeutic potential in the treatment of various diseases, including glaucoma, epilepsy, and cancer.